4-ethynyl-1,1-difluorocycloheptane
Description
“4-ethynyl-1,1-difluorocycloheptane” is a chemical compound with the CAS Number: 1202245-66-6 . It is a liquid at room temperature and is stored in a refrigerator .
Molecular Structure Analysis
The molecular structure of “4-ethynyl-1,1-difluorocycloheptane” is represented by the InChI Code: 1S/C8H10F2/c1-2-7-3-5-8(9,10)6-4-7/h1,7H,3-6H2 . This indicates that the molecule consists of 8 carbon atoms, 10 hydrogen atoms, and 2 fluorine atoms .Physical And Chemical Properties Analysis
“4-ethynyl-1,1-difluorocycloheptane” is a liquid at room temperature . It has a molecular weight of 144.16 . The compound is stored in a refrigerator .Safety and Hazards
The safety information for “4-ethynyl-1,1-difluorocycloheptane” includes several hazard statements such as H226, H315, H319, H335, indicating that it is flammable and can cause skin and eye irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethynyl-1,1-difluorocycloheptane can be achieved through a multi-step process involving the addition of ethynyl and difluoromethyl groups to a cycloheptene ring.", "Starting Materials": [ "Cycloheptene", "Acetylene", "Difluoromethane", "Sodium amide", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate", "Sodium bicarbonate", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Cycloheptene is reacted with sodium amide in diethyl ether to form the sodium salt of cycloheptene.", "Step 2: Acetylene is reacted with difluoromethane in the presence of sodium hydroxide to form 1,1-difluoro-1-ethenylmethane.", "Step 3: The sodium salt of cycloheptene is added to 1,1-difluoro-1-ethenylmethane in diethyl ether and the mixture is heated to form 4-(1,1-difluoro-1-ethenyl)cycloheptene.", "Step 4: 4-(1,1-difluoro-1-ethenyl)cycloheptene is reacted with hydrochloric acid to form 4-(1,1-difluoro-1-ethenyl)cycloheptane.", "Step 5: 4-(1,1-difluoro-1-ethenyl)cycloheptane is reacted with sodium bicarbonate and anhydrous magnesium sulfate to remove any remaining acid and water, respectively.", "Step 6: The final product, 4-ethynyl-1,1-difluorocycloheptane, is obtained by reacting 4-(1,1-difluoro-1-ethenyl)cycloheptane with acetylene in the presence of a palladium catalyst." ] } | |
CAS RN |
2694744-92-6 |
Product Name |
4-ethynyl-1,1-difluorocycloheptane |
Molecular Formula |
C9H12F2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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